Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine

• IUPAC Name: 11H-pyrido[1,2-b][2,4]benzodiazepin-6-imine
• InChI: InChI=1S/C13H11N3/c14-13-11-6-2-1-5-10(11)9-16-8-4-3-7-12(16)15-13/h1-8,14H,9H2
• InChI Key: ZPDCPCGOMKZJCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=N)N=C3N1C=CC=C3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID50396389
• Molecular Weight: 209.25 g/mol
• CAS RN: 113918-51-7

Description

“Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine” is a compound that belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group.

Synthesis Analysis

The synthesis of “Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine” involves the condensation of o-bromomethylbenzonitrile and α-bromo-o-cyanophenylmethane with 2-aminopyridines. This process results in the formation of 6-amino-6,11-dihydropyrido[1,2-b][2,4]benzodiazepines. Quaternary 2-aminopyridinium salts are intermediates in these reactions.

Molecular Structure Analysis

The molecular structure of “Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine” is complex and unique. It is a part of the broader family of benzodiazepines, which are known for their diverse chemical properties and potential applications.

Chemical Reactions Analysis

The chemical reactions of “Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine” are primarily centered around its synthesis. The condensation reaction that leads to its formation involves multiple steps and intermediates. Further exploration of these reactions could lead to new synthetic methods and potentially novel derivatives.